Cas no 590401-48-2 (Boronic acid, (1,4-dimethoxy-3-methyl-2-naphthalenyl)-)

Boronic acid, (1,4-dimethoxy-3-methyl-2-naphthalenyl)- structure
590401-48-2 structure
Product Name:Boronic acid, (1,4-dimethoxy-3-methyl-2-naphthalenyl)-
CAS No:590401-48-2
MF:C13H15BO4
MW:246.066804170609
CID:340059
PubChem ID:11288055
Update Time:2025-04-19

Boronic acid, (1,4-dimethoxy-3-methyl-2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

    • Boronic acid, (1,4-dimethoxy-3-methyl-2-naphthalenyl)-
    • (1,4-dimethoxy-3-methylnaphthalen-2-yl)boronic acid
    • 590401-48-2
    • DTXSID60461310
    • starbld0019203
    • Inchi: 1S/C13H15BO4/c1-8-11(14(15)16)13(18-3)10-7-5-4-6-9(10)12(8)17-2/h4-7,15-16H,1-3H3
    • InChI Key: XCHCGBIPUHUADL-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C)C(B(O)O)=C(C2C=CC=CC=21)OC

Computed Properties

  • Exact Mass: 245.10995
  • Monoisotopic Mass: 246.1063391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • PSA: 58.92
  • LogP: 0.84520
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